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Compound Name: 2-(Trifluoromethyl)benzaldehyde

Cat. No.: B1295035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde that serves as a crucial

building block in organic synthesis.[1] Its unique chemical structure, featuring an aldehyde

group and a trifluoromethyl substituent on the benzene ring, imparts distinct reactivity and

properties that are highly valued in the pharmaceutical, agrochemical, and materials science

industries.[1][2][3] The electron-withdrawing nature of the trifluoromethyl group significantly

influences the electrophilicity of the carbonyl carbon, differentiating its reactivity from

unsubstituted benzaldehyde.[2] This guide provides an in-depth overview of the molecular and

physical properties, synthesis protocols, and key applications of 2-
(Trifluoromethyl)benzaldehyde, with a particular focus on its role in drug discovery and

development.

Core Properties of 2-(Trifluoromethyl)benzaldehyde
A comprehensive summary of the key quantitative data for 2-(Trifluoromethyl)benzaldehyde
is presented in the table below for easy reference and comparison.
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Property Value

Molecular Formula C8H5F3O[1][2][4][5][6][7]

Molecular Weight 174.12 g/mol [1][2][5][7]

CAS Number 447-61-0[2][4][5]

Appearance Clear, colorless to slightly yellow liquid[1][2]

Density 1.32 g/mL at 25 °C[1][5][8]

Boiling Point 70-71 °C at 16 mmHg[1][2]

Melting Point -40 °C[1][2]

Refractive Index n20/D 1.466[5][8]

Flash Point 61 °C (141.8 °F) - closed cup[8]

Applications in Research and Drug Development
The presence of the trifluoromethyl group is a key feature in many modern pharmaceuticals, as

it can enhance metabolic stability, bioavailability, and binding affinity.[1] Consequently, 2-
(Trifluoromethyl)benzaldehyde is a valuable intermediate in the synthesis of a wide range of

biologically active molecules.

Key applications include:

Pharmaceutical Synthesis: It is a pivotal intermediate in the creation of various drug

candidates, particularly those targeting neurological and cardiovascular conditions.[1] For

example, it has been used in the preparation of ω-(dimethylamino)-alkylethyl-4(-2-

(trifluorormethyl)phenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylates and methyl

(E)-2-[2-[(E)-2-(2-trifluoromethylphenyl)vinyl]-phenyl]-3-methoxyacrylate through reactions

like the Wittig-Horner reaction.[5][8]

Agrochemicals: The trifluoromethyl moiety is known to enhance the potency and selectivity of

herbicides and fungicides, making this compound a useful precursor in the agrochemical

industry.[9]
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Materials Science: It is employed in the synthesis of advanced polymers and coatings where

the fluorinated group can impart improved thermal and chemical stability.[1][3]

Organic Synthesis: As a versatile reagent, it serves as an electrophilic component in a wide

array of chemical reactions, enabling the construction of complex molecular architectures.[5]

Experimental Protocols: Synthesis of 2-
(Trifluoromethyl)benzaldehyde
Several methods for the synthesis of 2-(Trifluoromethyl)benzaldehyde have been reported.

Below is a detailed experimental protocol based on the hydrolysis of o-trifluoromethyl toluene

dichloride.

Objective: To synthesize 2-(Trifluoromethyl)benzaldehyde via hydrolysis.

Materials:

o-Trifluoromethyl toluene dichloride

C1-C4 linear chain saturated monobasic fatty acid (e.g., acetic acid)

Alkali metal C1-C4 linear chain saturated monobasic fatty acid salt (e.g., sodium acetate)

Water

Diethyl ether

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Equipment:

50 mL round-bottomed flask
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Gas inlet tube

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Syringe

Filtration apparatus

Rotary evaporator

Flash column chromatography setup

Procedure:

Reaction Setup: In a 50 mL round-bottomed flask equipped with a magnetic stirring bar,

reflux condenser, and a gas inlet tube, combine o-trifluoromethyl toluene dichloride, the C1-

C4 saturated unary fatty acid, and the corresponding alkali-metal salt.

Hydrolysis Reaction: Add water to the flask. Heat the reaction mixture to a temperature

between 150 °C and 190 °C under a pressure of 0.3 MPa to 0.78 MPa.[10] Vigorously stir

the mixture for the required reaction time.

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the

reaction mixture with diethyl ether (50 mL).

Purification: Wash the ethereal solution with water (3 x 20 mL). Dry the organic layer over

anhydrous magnesium sulfate. Filter the solution and concentrate it under reduced pressure

using a rotary evaporator.

Chromatography: Purify the resulting residue by flash column chromatography on silica gel,

using a hexane-ethyl acetate (10:1) solvent system to isolate the pure 2-
(Trifluoromethyl)benzaldehyde.[7]
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Below is a diagram illustrating a general synthesis pathway for 2-
(Trifluoromethyl)benzaldehyde.

o-Xylene o-Trichloromethyl
toluene

Chlorination o-Trifluoromethyl
toluene

Fluorination o-Trifluoromethyl
benzyl bromide

Bromination 2-(Trifluoromethyl)
benzaldehyde

Oxidation

Click to download full resolution via product page

Caption: A simplified synthetic route to 2-(Trifluoromethyl)benzaldehyde.

Safety and Handling
2-(Trifluoromethyl)benzaldehyde is considered a hazardous chemical and requires careful

handling to ensure safety in a laboratory setting.[11]

Hazard Identification:

Classification: Combustible liquid. Causes skin irritation. Causes serious eye irritation. May

cause respiratory irritation.[8][11][12]

Signal Word: Warning[8][11]

Hazard Statements: H315, H319, H335[8]

Precautionary Measures:

Handling: Wash hands and any exposed skin thoroughly after handling.[11] Avoid breathing

mist, vapors, or spray.[11] Use only in a well-ventilated area or outdoors.[11] Keep away

from heat, sparks, open flames, and hot surfaces.[11]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[8][11] A dust mask (type N95, US) or an appropriate respirator is

recommended.[8]

Storage: Store in a cool, well-ventilated place.[12] Keep the container tightly closed.[11][12]

It is air-sensitive and should be stored under an inert atmosphere, such as nitrogen or argon.

[2][12]
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First Aid Measures:

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing.[11] Call a poison center or doctor if you feel unwell.[11]

Skin Contact: If on skin, wash with plenty of soap and water.[11] If skin irritation occurs, seek

medical advice.[11]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[11] Remove contact

lenses if present and easy to do. Continue rinsing.[11]

Ingestion: Wash out the mouth with water. Do not induce vomiting. If the person is conscious,

give half a liter of water to drink immediately. Consult a doctor.[12]

This technical guide provides a foundational understanding of 2-
(Trifluoromethyl)benzaldehyde for researchers and professionals in drug development and

related scientific fields. Its unique properties and reactivity make it an indispensable tool in

modern organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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